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Compound of Interest

Compound Name: TG 41

Cat. No.: B15578536 Get Quote

Initially, it is important to clarify that "TG 41" does not refer to a chemical substance but to the

American Association of Physicists in Medicine's (AAPM) Task Group Report #41. This report,

titled "Remote Afterloading Technology," provides guidance on the use of devices that remotely

insert and retract sealed radioactive sources for a medical procedure known as brachytherapy,

a form of radiation therapy. Therefore, the proper disposal procedures in this context pertain to

the sealed radioactive sources used in these brachytherapy devices.

The disposal of these radioactive sources is a critical component of laboratory and clinical

safety, governed by strict regulatory frameworks to protect researchers, scientists, drug

development professionals, and the public from radiation exposure. The following information

provides essential safety and logistical guidance for the proper management and disposal of

these sources.

Core Principles of Radioactive Source Disposal
The primary objective in managing radioactive waste from brachytherapy is to minimize

radiation exposure, adhering to the principle of "As Low As Reasonably Achievable" (ALARA).

The disposal process involves several key stages, from initial handling and storage to final

disposition, all of which are regulated by national and international bodies such as the U.S.

Nuclear Regulatory Commission (NRC) and the Department of Transportation (DOT).

There are three main pathways for the disposal of sealed brachytherapy sources:
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Decay-in-Storage (DIS): This method is suitable for radionuclides with short half-lives. The

sources are securely stored in a shielded location until their radioactivity has decayed to a

level indistinguishable from background radiation. At this point, they can be disposed of as

regular waste, provided all radiation symbols are removed or defaced.

Return to Manufacturer/Supplier: This is a common and often required method for many

sealed sources. Manufacturers and suppliers typically have programs to take back used or

decayed sources for recycling or disposal.

Disposal at a Licensed Low-Level Radioactive Waste (LLRW) Facility: For sources with long

half-lives that cannot be returned to the manufacturer, disposal at a licensed LLRW facility is

the required pathway.

Quantitative Data: Radionuclides in Brachytherapy
The choice of disposal method is heavily dependent on the radionuclide's half-life. Below is a

table summarizing the half-lives of common radionuclides used in brachytherapy.
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Radionuclide Symbol Half-Life Typical Use

Iridium-192 ¹⁹²Ir 73.8 days

High-Dose-Rate

(HDR) and Low-Dose-

Rate (LDR) temporary

implants

Cobalt-60 ⁶⁰Co 5.27 years HDR and teletherapy

Cesium-137 ¹³⁷Cs 30.17 years
LDR temporary

implants

Iodine-125 ¹²⁵I 59.4 days
LDR permanent

implants (seeds)

Palladium-103 ¹⁰³Pd 16.99 days
LDR permanent

implants (seeds)

Gold-198 ¹⁹⁸Au 2.7 days
LDR permanent

implants (seeds)

Ytterbium-169 ¹⁶⁹Yb 32 days
LDR and HDR

temporary implants

Strontium-90 ⁹⁰Sr 28.79 years
Surface applications

(e.g., ophthalmic)

Experimental Protocols
A critical procedure in the safe management of sealed radioactive sources is the leak test,

which ensures the integrity of the source encapsulation.

Detailed Methodology for Sealed Source Leak Testing:

Objective: To verify that a sealed radioactive source is not leaking radioactive material.

Frequency: Typically required every six months, unless otherwise specified by the license or

manufacturer. Sources with a half-life of 30 days or less are exempt.[1][2]

Materials:
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Leak test kit (containing swabs, wetting agent, and sample container)

Personal Protective Equipment (PPE): disposable gloves

Radiation survey meter

Tongs or forceps for remote handling

Labeling materials

Procedure:

Preparation:

Don appropriate PPE, including disposable gloves.

Prepare a clean, designated area for the test.

Using a survey meter, measure the background radiation level in the area.

Wipe Sample Collection:

Using tongs, retrieve the sealed source from its shielded container.

Take a swab from the leak test kit. If not pre-moistened, apply the recommended wetting

agent (e.g., alcohol or distilled water).

Carefully wipe all accessible surfaces of the sealed source where contamination might

accumulate, such as edges and joins.[3][4]

Place the used swab into the sample container (e.g., a vial or small bag) provided in the

kit.

Securely close and label the sample container with the source's serial number,

radionuclide, and the date of the test.

Survey and Storage:

Return the sealed source to its shielded container.
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Perform a survey of the work area and your hands to check for any contamination.

Sample Analysis:

The wipe sample must be analyzed by a person or facility licensed by the NRC or an

Agreement State to perform such analysis.[5]

The analysis must be capable of detecting the presence of 185 Becquerels (0.005

microcuries) of removable radioactive material.[5]

Action on Positive Result:

If the test reveals removable contamination of 185 Bq or more, the source is considered to

be leaking.

Immediately withdraw the source from service and place it in secure, shielded storage.

Notify the facility's Radiation Safety Officer (RSO) immediately.

The leaking source must be decontaminated, repaired, or disposed of by an authorized

licensee.

A report must be filed with the NRC or Agreement State within 5 days of the test.[1][2]

Record Keeping:

Maintain a record of all leak test results for at least three years. The record should include

the model and serial number of the source, the radionuclide, the test date, the measured

activity of the sample, and the name of the individual who performed the test.

Mandatory Visualizations
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Disused Brachytherapy Source

Radionuclide Half-Life < 120 days?

Decay-in-Storage (DIS)

Yes

Return to Manufacturer Program Available?

No

Dispose as Normal Waste (labels removed) Return to Manufacturer

Yes

Dispose at Licensed LLRW Facility

No

Disposal Complete Disposal Complete

Click to download full resolution via product page

Caption: Decision pathway for the disposal of sealed brachytherapy sources.
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Initiate Source Return

1. Contact Radiation Safety Officer (RSO)

2. Contact Manufacturer for Return Authorization (RA)

3. Receive Return Kit and Instructions

4. Perform Final Leak Test

5. Package Source per Manufacturer and DOT Regulations

6. Complete Shipping Documents (e.g., Bill of Lading)

7. Arrange for Transport with an Authorized Carrier

8. Receive Confirmation of Receipt from Manufacturer

Process Complete

Click to download full resolution via product page

Caption: Workflow for returning a used brachytherapy source to the manufacturer.
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Procedural Guidance: Returning Sources to the
Manufacturer
Returning a disused radioactive source to the manufacturer is a regulated process that ensures

the safe and secure transfer of radioactive material.

Step-by-Step Guide:

Initial Notification: The process begins by notifying the facility's Radiation Safety Officer

(RSO) of the intent to dispose of a source.

Contact Manufacturer: The RSO or a designated individual will contact the source

manufacturer to request a Return Authorization (RA) number and a source return kit.

Receive Return Kit: The manufacturer will provide a kit containing the necessary packaging

materials, instructions, and forms.

Perform Final Leak Test: A final leak test must be performed and documented to ensure the

source's integrity before shipment, unless it has been tested within the last six months.

Packaging: The source must be packaged in strict accordance with the manufacturer's

instructions and the Department of Transportation (DOT) regulations for the transport of

radioactive materials (e.g., 49 CFR Parts 171-180). This typically involves placing the source

in its original shielded container (often called a "pig") and then into a certified shipping

container (e.g., a Type A package).[6][7][8]

Labeling and Documentation: The exterior of the package must be correctly labeled with the

proper shipping name (e.g., "UN2915, Radioactive material, Type A package"), hazard labels

(e.g., "RADIOACTIVE YELLOW-II"), and markings. All required shipping papers, including a

Bill of Lading and the manufacturer's return forms, must be accurately completed.

Transportation: The package must be transported by a carrier authorized to handle

radioactive materials. The RSO will coordinate the pickup and shipment.

Confirmation and Record Keeping: The facility should receive a confirmation of receipt from

the manufacturer. All records related to the transfer and disposal of the source must be

maintained as required by the facility's license and regulatory requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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